Cas no 72836-33-0 (5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine)

• Product Name: 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine
• CAS No: 72836-33-0
• MF: C₉H₈ClN₃S₂
• MW: 257.762917518616
• MDL: MFCD00114062
• CID: 977583
• PubChem ID: 351887
• Update Time: 2025-10-25

5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-amine
• 1,3,4-thiadiazol-2-amine, 5-[[(4-chlorophenyl)methyl]thio]-
• 2-amino-5-(4-chlorobenzylthio)-1,3,4-thiadiazole
• CS-0218918
• SR-01000494644
• CCG-20461
• 5-[(4-chlorophenyl)methylthio]-1,3,4-thiadiazol-2-amine
• 5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
• NSC-523933
• 72836-33-0
• SMR000117240
• Oprea1_370904
• 5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine
• HMS3314M21
• 5-[(4-chlorophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine
• Regacin
• 12W-0966
• AI-204/31687046
• SCHEMBL8779333
• CHEBI:121325
• Oprea1_807956
• 2-Amino-5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazole
• EN300-02456
• SR-01000494644-2
• Z18452640
• CHEMBL171279
• SR-01000494644-1
• 5-(4-Chloro-benzylsulfanyl)-[1,3,4]thiadiazol-2-ylamine
• MLS000526766
• MFCD00114062
• NSC 523933
• NSC523933
• 5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-amine
• SPABJFQNGHSGMG-UHFFFAOYSA-N
• Q27209861
• HMS2168O23
• 5-{[(4-chlorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine
• 5-[(4-chlorobenzyl)thio]-1,3,4-thiadiazol-2-amine
• DTXSID60326096
• AKOS000115460
• DS-005632
• STK506791
• GLXC-03997
• 2-AMINO-5-(4-CHLOROBENZYLTHIO)1,3,4-THIADIAZOLE
• G32897
• 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine

• MDL： MFCD00114062
• Inchi： 1S/C9H8ClN3S2/c10-7-3-1-6(2-4-7)5-14-9-13-12-8(11)15-9/h1-4H,5H2,(H2,11,12)
• InChI Key： SPABJFQNGHSGMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(N)S1

Computed Properties

• Exact Mass: 256.98504
• Monoisotopic Mass: 256.9848173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 51.8

5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine

Introduction to 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine (CAS No. 72836-33-0)

5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 72836-33-0, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecule consists of a thiadiazole core appended with a sulfanyl group and a 4-chlorobenzyl moiety, which contribute to its unique chemical properties and biological activities.

The thiadiazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with antimicrobial, antiviral, and anti-inflammatory properties. The presence of the sulfanyl group enhances the compound's ability to interact with biological targets, while the 4-chlorobenzyl substituent introduces additional electronic and steric effects that can modulate its activity. These structural elements make 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. For instance, studies have shown that compounds containing the thiadiazole scaffold exhibit potent inhibitory effects against various enzymes and receptors involved in diseases such as cancer and inflammation. The specific arrangement of atoms in 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine allows it to interact with these targets in a unique manner, potentially leading to the development of new therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiadiazole derivatives have been reported to inhibit kinases and other enzymes that are overexpressed in cancer cells. The 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine structure may offer improved selectivity and efficacy compared to existing agents. Preliminary studies have suggested that it can disrupt signaling pathways critical for tumor growth and survival, making it a valuable addition to the oncology drug pipeline.

The synthesis of 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiadiazole core through cyclization reactions. Subsequent functionalization steps introduce the sulfanyl group and the 4-chlorobenzyl moiety. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and minimize byproduct formation.

The pharmacokinetic properties of 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a drug candidate. In vitro and in vivo studies have begun to shed light on these properties, providing insights into its bioavailability and duration of action. These findings are essential for designing effective dosing regimens and predicting clinical outcomes.

Computational modeling has played a significant role in the study of 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations help researchers identify key binding sites and optimize the structure for improved activity. Additionally, computational methods have been employed to assess drug-likeness parameters, ensuring that the compound meets criteria for successful drug development.

The future prospects for 5-(4-Chlorobenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As more data becomes available regarding its efficacy and safety profile，this compound could emerge as a valuable tool in treating various diseases.

In conclusion，5-(4-Chlorobenzyl)sulfanyl-1，3，4-thiadiazol--2--yiamine (CAS No．72836--33--0) represents an exciting opportunity for innovation in pharmaceutical chemistry．Its unique structure，combined with promising preclinical data，positions it as a compelling candidate for further development．By leveraging advances in synthetic chemistry，computational modeling，and pharmacological research，the full potential of this compound is expected to be realized in the coming years．